Cas no 35149-38-3 (5,7-dimethylpyrazolo1,5-apyrimidine)

5,7-Dimethylpyrazolo[1,5-a]pyrimidine is a heterocyclic compound featuring a fused pyrazole-pyrimidine core structure with methyl substituents at the 5- and 7-positions. This scaffold is of significant interest in medicinal chemistry due to its structural similarity to purine bases, enabling interactions with biological targets such as kinases and phosphodiesterases. The compound exhibits excellent metabolic stability and bioavailability, attributed to its balanced lipophilicity and low molecular weight. Its rigid, planar structure facilitates π-stacking interactions, enhancing binding affinity in drug-receptor complexes. The electron-rich pyrimidine ring also allows for further functionalization, making it a versatile intermediate for synthesizing pharmacologically active molecules. Its physicochemical properties, including moderate solubility and thermal stability, further support its utility in drug discovery and material science applications.

5,7-dimethylpyrazolo1,5-apyrimidine structure

35149-38-3 structure

Product Name:5,7-dimethylpyrazolo1,5-apyrimidine

CAS No:35149-38-3

MF:C₈H₉N₃

MW:147.177160978317

MDL:MFCD01692984

CID:1028444

PubChem ID:215186

Update Time:2025-07-02

5,7-dimethylpyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

- 5,7-Dimethylpyrazolo[1,5-a]pyrimidine
- pyrazolo[1,5-a]pyrimidine, 5,7-dimethyl-
- 35149-38-3
- SCHEMBL3460690
- LBWVNVFQCVTMMH-UHFFFAOYSA-N
- DTXSID90188644
- STK400245
- CHEMBL3246701
- 5,7-dimethyl pyrazolo[1,5-a]pyrimidine
- MFCD01692984
- 5,7-Dimethylpyrazolo(1,5-a)pyrimidine
- CS-0080339
- AKOS005168642
- BRN 0607885
- Pyrazolo(1,5-a)pyrimidine, 5,7-dimethyl-
- D74138
- Z1198157793
- 5,7-dimethyl pyrazolo[1,5-a]-pyrimidine
- DB-263413
- EN300-232070
- 5,7-dimethylpyrazolo1,5-apyrimidine
- MDL： MFCD01692984
- Inchi： 1S/C8H9N3/c1-6-5-7(2)11-8(10-6)3-4-9-11/h3-5H,1-2H3
- InChI Key： LBWVNVFQCVTMMH-UHFFFAOYSA-N
- SMILES： N12C(=CC=N1)N=C(C)C=C2C

Computed Properties

Exact Mass: 147.07977
Monoisotopic Mass: 147.08
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 148
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 30.2Å²

Experimental Properties

Density: 1.19
Boiling Point: °Cat760mmHg
Flash Point: °C
Refractive Index: 1.636
PSA: 30.19

5,7-dimethylpyrazolo1,5-apyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM151626-1g	5,7-dimethylpyrazolo[1,5-a]pyrimidine	35149-38-3	95+%	1g	$583	2021-08-05
Chemenu	CM151626-1g	5,7-dimethylpyrazolo[1,5-a]pyrimidine	35149-38-3	95%+	1g	$***	2023-05-30
Apollo Scientific	OR930461-1g	5,7-Dimethylpyrazolo[1,5-a]pyrimidine	35149-38-3	95%	1g	£300.00	2025-02-21
Alichem	A089004572-5g	5,7-Dimethylpyrazolo[1,5-a]pyrimidine	35149-38-3	95%	5g	$621.30	2023-09-02
TRC	D502853-100mg	5,7-dimethylpyrazolo[1,5-a]pyrimidine	35149-38-3		100mg	$ 70.00	2022-06-05
TRC	D502853-500mg	5,7-dimethylpyrazolo[1,5-a]pyrimidine	35149-38-3		500mg	$ 230.00	2022-06-05
TRC	D502853-1g	5,7-dimethylpyrazolo[1,5-a]pyrimidine	35149-38-3		1g	$ 340.00	2022-06-05
Enamine	EN300-232070-0.05g	5,7-dimethylpyrazolo[1,5-a]pyrimidine	35149-38-3	95%	0.05g	$32.0	2024-06-20
Enamine	EN300-232070-0.1g	5,7-dimethylpyrazolo[1,5-a]pyrimidine	35149-38-3	95%	0.1g	$47.0	2024-06-20
Enamine	EN300-232070-0.25g	5,7-dimethylpyrazolo[1,5-a]pyrimidine	35149-38-3	95%	0.25g	$67.0	2024-06-20